molecular formula C6H10N2S B6153864 (1-ethyl-1H-pyrazol-3-yl)methanethiol CAS No. 2228599-32-2

(1-ethyl-1H-pyrazol-3-yl)methanethiol

Cat. No. B6153864
CAS RN: 2228599-32-2
M. Wt: 142.2
InChI Key:
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Description

Chemical Reactions Analysis

Specific chemical reactions involving “(1-ethyl-1H-pyrazol-3-yl)methanethiol” are not available in the retrieved data. Pyrazoles, in general, are known to react with various compounds and have wide applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (1-ethyl-1H-pyrazol-3-yl)methanethiol involves the reaction of 1-ethyl-3-(methylsulfanyl)-1H-pyrazole with formaldehyde in the presence of a base to form the desired product.", "Starting Materials": [ "1-ethyl-3-(methylsulfanyl)-1H-pyrazole", "Formaldehyde", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 1-ethyl-3-(methylsulfanyl)-1H-pyrazole and formaldehyde to a reaction flask", "Add base to the reaction flask and stir the mixture at room temperature for several hours", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] }

CAS RN

2228599-32-2

Product Name

(1-ethyl-1H-pyrazol-3-yl)methanethiol

Molecular Formula

C6H10N2S

Molecular Weight

142.2

Purity

95

Origin of Product

United States

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